N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide

• IUPAC Name: N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide
• InChI: InChI=1S/C21H16N2O2S/c1-23-18-12-5-6-13-19(18)26-21(23)22-20(24)15-8-7-11-17(14-15)25-16-9-3-2-4-10-16/h2-14H,1H3
• InChI Key: FZTVQJRSFJJXSF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide, also known as MBTH-PhO, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is synthesized through a specific method and has been found to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

Target of Action

The primary target of this compound is the FtsZ protein . FtsZ is a protein encoded by the FtsZ gene that assembles into a ring at the future site of the septum of bacterial cell division .

Mode of Action

The compound interacts with the FtsZ protein, disrupting its GTPase activity and dynamic assembly . This interaction inhibits bacterial cell division, leading to bacterial cell death .

Biochemical Pathways

The compound affects the cell division pathway in bacteria . By targeting the FtsZ protein, it disrupts the formation of the FtsZ ring, a crucial component of the bacterial cytokinetic machinery . This disruption prevents the bacteria from dividing and proliferating .

Result of Action

The result of the compound’s action is the inhibition of bacterial cell division , leading to bacterial cell death . This makes the compound a potential candidate for the development of new antibacterial agents .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the presence of other antimicrobial agents can potentially affect the compound’s effectiveness . Additionally, the compound’s stability could be influenced by factors such as pH, temperature, and light exposure.

Advantages and Limitations for Lab Experiments

N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity, making it a safe compound to work with in vitro studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide. One potential area of investigation is the development of this compound analogs with improved solubility and bioavailability. Another direction is the investigation of the mechanism of action of this compound, which could lead to the identification of new targets for cancer therapy. Additionally, the potential use of this compound as an antioxidant and anti-inflammatory agent warrants further investigation.
In conclusion, this compound is a promising compound with potential applications in scientific research. Through the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions discussed in this paper, it is clear that this compound is a compound that warrants further investigation in the field of medicinal chemistry.

Synthesis Methods

N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide is synthesized through a specific method that involves the reaction of 3-methyl-1,3-benzothiazol-2-amine with 3-phenoxybenzoyl chloride. This reaction yields this compound as a white solid with a melting point of 284-286°C. The purity of the compound can be confirmed through analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N-(3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been synthesized and tested for its anticancer properties, with promising results. This compound has also been investigated for its potential as an antioxidant and anti-inflammatory agent.